Cas no 1853217-64-7 (4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride)

• Product Name: 4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride
• CAS No: 1853217-64-7
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 5152817
• Update Time: 2025-05-26

4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
• 4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride

• Inchi： 1S/C12H14N2O.ClH/c13-12(15)11-3-1-9(2-4-11)10-5-7-14-8-6-10;/h1-5,14H,6-8H2,(H2,13,15);1H
• InChI Key： VTSVNOJEZPXFQR-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(C2=CCNCC2)C=C1.[H]Cl

Additional information on 4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride

4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride: A Comprehensive Overview

4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride, with the CAS number 1853217-64-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzamide derivatives, which have been extensively studied for their potential biological activities. The structural features of this molecule, particularly the presence of a tetrahydropyridine moiety, contribute to its unique pharmacological properties and make it a valuable candidate for further investigation.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and neuroprotective activities. The introduction of a tetrahydropyridine group into the benzamide scaffold enhances the molecule's solubility and bioavailability, making it more suitable for therapeutic applications. This modification also influences the compound's interaction with biological targets, potentially leading to novel mechanisms of action.

In recent years, there has been growing interest in the development of new treatments for neurological disorders. The 1,2,3,6-tetrahydropyridine scaffold is particularly relevant in this context, as it is found in several bioactive natural products and synthetic drugs known for their effects on the central nervous system. For instance, drugs like ropinirole and pramipexole, which are used to treat Parkinson's disease, contain a tetrahydropyridine core. The benzamide derivative described here may offer similar benefits while targeting additional therapeutic pathways.

Recent studies have highlighted the potential of benzamide derivatives as modulators of neurotransmitter systems. Specifically, compounds that interact with serotonin and dopamine receptors have shown promise in treating conditions such as depression and anxiety. The structure of 4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride suggests that it may interact with these receptors due to its ability to mimic the binding properties of endogenous neurotransmitters. This capability could lead to the development of new pharmacological agents with improved efficacy and reduced side effects.

The hydrochloride salt form of this compound enhances its stability and solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This form also improves the compound's bioavailability by facilitating its absorption through biological membranes. These characteristics are crucial for ensuring that the drug reaches its target sites in sufficient concentrations to exert its therapeutic effects.

One of the most exciting aspects of this compound is its potential for multitargeting. By combining a benzamide moiety with a tetrahydropyridine group, researchers have created a molecule that can simultaneously interact with multiple biological targets. This multitargeting strategy has been shown to increase the overall efficacy of drug candidates while reducing the risk of resistance development. For example, dual-action drugs that target both serotonin and dopamine receptors have demonstrated superior outcomes in clinical trials compared to single-target agents.

The synthesis of 4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted benzamides and tetrahydropyridine derivatives followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may exert its effects by modulating neurotransmitter release or receptor activity. For instance, preclinical data indicate that it may enhance serotonin release in specific brain regions while inhibiting dopamine reuptake. These findings are consistent with its potential use in treating neurological disorders characterized by imbalances in these neurotransmitter systems.

The pharmacokinetic profile of 4-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride is another area of active investigation. Researchers are studying how quickly the compound is absorbed into the bloodstream after administration and how long it remains active within the body. Understanding these parameters is essential for determining appropriate dosing regimens and minimizing potential side effects.

Preclinical safety studies have been conducted to assess the tolerability of this compound at various doses. These studies include evaluations of acute toxicity as well as long-term exposure effects on major organ systems such as the liver and kidneys. Preliminary results suggest that it is well-tolerated at doses relevant to therapeutic use but may cause mild gastrointestinal discomfort at higher concentrations.

The development pipeline for this compound includes both academic research initiatives and industry collaborations aimed at advancing it towards clinical trials. Several research groups are exploring its potential use in treating conditions such as depression anxiety Parkinson's disease schizophrenia among others Each step forward represents an opportunity not only to develop new treatments but also deepen our understanding neural biology

The future directions for research on include optimizing synthetic routes reducing costs improving formulation stability expanding therapeutic applications exploring combination therapies investigating long-term effects conducting first-in-human trials These efforts will be critical ensuring safe effective treatment options patients worldwide